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Abstract
Stigmasta-4,22-diene-3beta,6beta-diol is a naturally occurring phytosterol that has garnered

interest within the scientific community for its potential therapeutic properties. As a member of

the stigmastane class of steroids, this compound has been associated with a range of

biological activities, including anti-inflammatory, antioxidant, and cytotoxic effects. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of Stigmasta-4,22-diene-3beta,6beta-diol, with a

focus on its potential applications in drug discovery and development. Detailed experimental

protocols and data are presented to facilitate further research and evaluation of this promising

natural product.

Chemical Structure and Properties
Stigmasta-4,22-diene-3beta,6beta-diol is a C29 steroid characterized by a tetracyclic

cyclopenta[a]phenanthrene skeleton with two hydroxyl groups at the C-3 and C-6 positions and

double bonds at C-4 and C-22.
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Chemical Structure:

While a definitive 2D structure image specifically for Stigmasta-4,22-diene-3beta,6beta-diol is
not readily available in public databases, a representative structure can be confidently inferred

from its IUPAC name and the known structures of closely related stigmastane steroids. The

structure is consistent with analyses confirmed by 1H-NMR.[1]

(Representational Structure)

Chemical structure of Stigmasta-4,22-diene-3beta,6beta-diol

Table 1: Chemical Identifiers and Properties

Property Value Source

IUPAC Name

(3S,6R,8R,9S,10R,13R,14S,1

7R)-17-[(E,2R,5S)-5-ethyl-6-

methylhept-3-en-2-yl]-10,13-

dimethyl-

2,3,4,6,7,8,9,11,12,14,15,16,1

7-dodecahydro-1H-

cyclopenta[a]phenanthren-3,6-

diol

Inferred from related

compounds

CAS Number 167958-89-6 [2][3][4][5][6]

Molecular Formula C29H48O2 [3]

Molecular Weight 428.69 g/mol [3]

Appearance Powder [1]

Purity ≥98% [1]

Table 2: Predicted Physicochemical Properties
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Property Value Source

Boiling Point
535.7 ± 38.0 °C (at 760

mmHg)
[3]

Density 1.03 ± 0.1 g/cm³ [3]

Flash Point 219.7 ± 21.4 °C [3]

pKa 14.25 ± 0.70 [2]

Biological Activities and Potential Signaling
Pathways
Stigmasta-4,22-diene-3beta,6beta-diol has been reported to exhibit several biological

activities, suggesting its potential as a lead compound for the development of new therapeutic

agents.

Anti-inflammatory Activity
Marine sterols, a class of compounds that includes Stigmasta-4,22-diene-3beta,6beta-diol,
are known to possess anti-inflammatory properties.[7] These effects are often mediated

through the modulation of key inflammatory signaling pathways. One of the central pathways in

inflammation is the Nuclear Factor-kappa B (NF-κB) signaling cascade.

Proposed Anti-inflammatory Signaling Pathway:
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Caption: Proposed inhibition of the NF-κB signaling pathway.
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Cytotoxic Activity
Several steroidal compounds have demonstrated cytotoxic effects against various cancer cell

lines. This activity is often attributed to the induction of apoptosis, or programmed cell death.

Potential Apoptosis Induction Pathway:
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Caption: Potential intrinsic pathway of apoptosis induction.
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Antioxidant Activity
The antioxidant potential of steroidal compounds is an area of active research. Antioxidant

capacity is often evaluated by the ability of a compound to scavenge free radicals.

Experimental Protocols
Isolation and Purification
Stigmasta-4,22-diene-3beta,6beta-diol can be isolated from various natural sources,

particularly marine organisms like fungi and sponges.[7][8][9][10][11] A general workflow for the

isolation and purification of sterols from marine sources is outlined below.

General Workflow for Sterol Isolation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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